Cas no 14832-57-6 (1H-Tetrazol-5-amine,1-(2-naphthalenyl)-)

1H-Tetrazol-5-amine,1-(2-naphthalenyl)- structure
14832-57-6 structure
Product Name:1H-Tetrazol-5-amine,1-(2-naphthalenyl)-
CAS No:14832-57-6
MF:C11H9N5
MW:211.222660779953
CID:143387
PubChem ID:285131
Update Time:2025-04-19

1H-Tetrazol-5-amine,1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazol-5-amine,1-(2-naphthalenyl)-
    • 1-naphthalen-2-yltetrazol-5-amine
    • 1-(naphthalen-2-yl)-1h-tetrazol-5-amine
    • 1-[2]Naphthyl-1H-tetrazol-5-ylamin
    • 1-[2]naphthyl-1H-tetrazol-5-ylamine
    • 1-naphthalen-2-yl-1H-tetrazol-5-ylamine
    • 5-Amino-1-(2-naphthyl)tetrazole
    • AC1L62EW
    • AC1Q4YT3
    • AR-1B3139
    • CTK4C5769
    • KST-1B0560
    • NSC141870
    • NSC-141870
    • 14832-57-6
    • DTXSID20301223
    • 1H-Tetrazole, 5-amino-1-(2-naphthyl)-
    • AKOS018061656
    • Inchi: 1S/C11H9N5/c12-11-13-14-15-16(11)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,12,13,15)
    • InChI Key: RYJMTMFSAMKZNK-UHFFFAOYSA-N
    • SMILES: N1(C(N)=NN=N1)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 211.08597
  • Monoisotopic Mass: 211.085795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.44
  • Boiling Point: 471.1°C at 760 mmHg
  • Flash Point: 238.7°C
  • Refractive Index: 1.77
  • PSA: 69.62
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